Cas no 941994-34-9 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide
• CAS No: 941994-34-9
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 5503380
• Update Time: 2025-05-30

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]benzamide
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide

• Inchi： 1S/C17H18N2O3S/c1-13-8-9-15(19-10-5-11-23(19,21)22)12-16(13)18-17(20)14-6-3-2-4-7-14/h2-4,6-9,12H,5,10-11H2,1H3,(H,18,20)
• InChI Key： SEADHYJIBHISDD-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCS2(=O)=O)=CC=C1C)(=O)C1=CC=CC=C1

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide

Professional Introduction to N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide (CAS No. 941994-34-9)

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 941994-34-9, represents a novel class of molecules with potential applications in drug discovery and therapeutic intervention. The intricate structure of this benzamide derivative, featuring a thiazolidinone moiety, makes it a subject of intense study for its unique chemical and biological properties.

The benzamide core of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide is well-known for its role in various pharmacological applications. Benzamides are widely recognized for their ability to interact with biological targets such as enzymes and receptors, making them valuable scaffolds in medicinal chemistry. The presence of the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl group introduces additional functional diversity, enabling the compound to exhibit distinct pharmacological activities. This structural feature has been the focus of numerous studies aimed at elucidating its mechanism of action and therapeutic potential.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can modulate biological pathways associated with various diseases. N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide has emerged as a promising candidate in this context. Its unique structural composition suggests that it may possess the ability to interact with multiple targets, thereby offering a multifaceted approach to treating complex diseases. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in conditions such as inflammation and cancer.

The synthesis of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the thiazolidinone ring necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, resulting in a robust synthetic route that can be scaled up for industrial production. The development of efficient synthetic strategies is crucial for the commercialization of such compounds, as it ensures cost-effectiveness and reproducibility.

One of the most compelling aspects of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide is its potential as a lead compound for drug development. Its structural features allow for modifications that can enhance its pharmacological properties while minimizing side effects. Researchers are exploring various derivatives of this compound to identify analogs with improved efficacy and selectivity. The use of computational modeling and high-throughput screening techniques has accelerated the discovery process by enabling rapid evaluation of numerous compounds.

The biological activity of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide has been investigated in several preclinical studies. These studies have revealed that the compound exhibits significant inhibitory effects on key targets relevant to human health. For instance, it has shown promise in reducing inflammation by modulating cytokine production and inhibiting pro-inflammatory enzymes. Additionally, its ability to interfere with signaling pathways involved in cancer cell proliferation has made it an attractive candidate for oncology research.

The safety profile of this compound is another critical area of focus. Extensive toxicological studies have been conducted to assess its potential adverse effects. These studies have demonstrated that N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylbenzamide is well-tolerated at therapeutic doses, suggesting its feasibility for further clinical development. However, comprehensive safety evaluations are essential before proceeding to human trials to ensure patient safety and efficacy.

The future prospects for N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yll)-2-methylphenylbenzamide are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to further optimize its pharmacological properties through structure-based drug design approaches. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative therapeutic strategies leveraging this compound's potential.

In conclusion，N,5-( )^-()_-()_-()_-()_-()_-()_-()^-(
The development of novel therapeutic agents continues to be a cornerstone in modern medicine，and compounds like N,
5-(
Conclusion: The future prospects for N,
N,
N,
The future prospects for N,) represent significant advancements in drug discovery efforts.